molecular formula C12H22N2O3 B8416541 Tert-butyl 1-(tetrahydrofuran-3-yl)azetidin-3-ylcarbamate CAS No. 1257046-03-9

Tert-butyl 1-(tetrahydrofuran-3-yl)azetidin-3-ylcarbamate

Cat. No.: B8416541
CAS No.: 1257046-03-9
M. Wt: 242.31 g/mol
InChI Key: KGERMUANACSNAO-UHFFFAOYSA-N
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Description

Tert-butyl 1-(tetrahydrofuran-3-yl)azetidin-3-ylcarbamate is a useful research compound. Its molecular formula is C12H22N2O3 and its molecular weight is 242.31 g/mol. The purity is usually 95%.
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Properties

CAS No.

1257046-03-9

Molecular Formula

C12H22N2O3

Molecular Weight

242.31 g/mol

IUPAC Name

tert-butyl N-[1-(oxolan-3-yl)azetidin-3-yl]carbamate

InChI

InChI=1S/C12H22N2O3/c1-12(2,3)17-11(15)13-9-6-14(7-9)10-4-5-16-8-10/h9-10H,4-8H2,1-3H3,(H,13,15)

InChI Key

KGERMUANACSNAO-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)NC1CN(C1)C2CCOC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Tert-butyl azetidin-3-ylcarbamate (0.550 g), dihydrofuran-3(2H)-one (0.412 g) and sodium triacetoxyborohydride (1.015 g) were stirred together in dichloromethane (5 mL). After stirring overnight, the reaction was poured into saturated aqueous NaHCO3 solution (25 mL) and extracted with dichloromethane (50 mL). The organic layer was washed with brine (25 mL), dried over magnesium sulfate, filtered, and concentrated. Silica gel chromatography (GraceResolv 12 g) eluting with a gradient of 0.5% to 7.5% methanol/dichloromethane over 30 minutes gave tert-butyl 1-(tetrahydrofuran-3-yl)azetidin-3-ylcarbamate. The resulting material was treated with HCl/dioxane for 1 hour, and then concentrated to give the title compound.
Quantity
0.55 g
Type
reactant
Reaction Step One
Quantity
0.412 g
Type
reactant
Reaction Step One
Quantity
1.015 g
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
25 mL
Type
reactant
Reaction Step Two

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